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Compound of Interest

Compound Name: (3E,5E)-Octadien-2-one-13C2

Cat. No.: B15137461 Get Quote

Essential Safety and Handling Guide for (3E,5E)-
Octadien-2-one-13C2
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and

disposal of (3E,5E)-Octadien-2-one-13C2. Adherence to these procedures is vital for ensuring

laboratory safety and maintaining the integrity of your research.

Hazard Identification and Summary
(3E,5E)-Octadien-2-one is classified as a hazardous substance. It is known to cause skin

irritation and may provoke an allergic skin reaction.[1][2] It is also irritating to the eyes and

respiratory system.[3] The isotopically labeled version, (3E,5E)-Octadien-2-one-13C2, should

be handled with the same precautions as the unlabeled compound.

Key Hazards:

Skin Irritant: Causes skin irritation upon contact.[1][2]

Skin Sensitizer: May lead to an allergic skin reaction.[1][2]

Eye and Respiratory Irritant: Can cause irritation to the eyes and respiratory tract.[3]
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Flammable: The compound has a flash point, indicating it is a flammable liquid.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure and ensure personal safety.

The following table summarizes the required PPE for handling (3E,5E)-Octadien-2-one-13C2.

Protection Type
Specific

Requirement
Standard Rationale

Hand Protection

Chemical-resistant

gloves (e.g., Butyl

rubber, Viton). Nitrile

gloves may not be

suitable for prolonged

contact with ketones.

[4][5]

EN 374

Prevents skin contact,

irritation, and

sensitization.[1]

Eye Protection

Tightly fitting safety

goggles with side-

shields. A face shield

should be worn if

there is a splash

hazard.

EN 166 (EU) or

NIOSH (US)

Protects eyes from

splashes and vapors.

[1]

Body Protection

Fire/flame resistant

and impervious

clothing, such as a lab

coat.

-

Protects against skin

exposure and in case

of fire.[1]

Respiratory Protection

Use in a well-

ventilated area. If

exposure limits are

exceeded or irritation

is experienced, a full-

face respirator is

necessary.

NIOSH (US) or EN

149 (EU)

Prevents respiratory

tract irritation from

vapors.[1]
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Experimental Protocols: Safe Handling and Disposal
3.1. Handling Procedure

Preparation: Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Ensure emergency exits and safety equipment (eyewash station, safety shower) are

accessible.

PPE Inspection: Before starting, inspect all PPE for integrity. Gloves must be checked for

any signs of degradation or puncture prior to use.[1]

Dispensing: Use non-sparking tools to handle the compound and prevent fire from

electrostatic discharge.[1]

Avoiding Contamination: Avoid contact with skin and eyes.[1] Do not allow contaminated

work clothing to leave the laboratory.[1]

Post-Handling: Wash hands thoroughly after handling the substance.

3.2. Spill Response

Evacuate: Evacuate personnel to a safe area, upwind of the spill if possible.[1]

Ventilate: Ensure adequate ventilation.

Containment: Collect the spilled material using an inert absorbent.

Cleanup: Use spark-proof tools and explosion-proof equipment for cleanup.[1]

Disposal: Place the collected material in a suitable, closed container for disposal according

to local regulations.[1]

3.3. Disposal Plan

Dispose of (3E,5E)-Octadien-2-one-13C2 and any contaminated materials in accordance

with all applicable federal, state, and local environmental regulations.

Do not discharge into the environment.[1]
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Contaminated containers may retain product residue and should be disposed of as

hazardous waste.

Visualization of PPE Selection Workflow
The following diagram outlines the decision-making process for selecting the appropriate

personal protective equipment when handling (3E,5E)-Octadien-2-one-13C2.
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Start: Handling (3E,5E)-Octadien-2-one-13C2

Is the work area well-ventilated
(e.g., fume hood)?

Use a full-face respirator.

No

Standard ventilation is sufficient.

Yes

Is there a splash hazard?

Wear safety goggles AND a face shield.

Yes

Wear tightly fitting safety goggles.

No

Select appropriate chemical-resistant gloves
(e.g., Butyl rubber, Viton).

Wear a fire/flame resistant lab coat.

Proceed with handling.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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